Cas no 22022-34-0 (2-Butyne, 1,1-dimethoxy-)

• Product name: 2-Butyne, 1,1-dimethoxy-
• CAS No: 22022-34-0
• MF: C₆H₁₀O₂
• MW: 114.1424
• CID: 1405684
• PubChem ID: 557729

2-Butyne, 1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne, 1,1-dimethoxy-
• 1,1-dimethoxybut-2-yne
• DTXSID80339668
• XBDPCZJXHXMVDX-UHFFFAOYSA-
• SCHEMBL2616819
• InChI=1/C6H10O2/c1-4-5-6(7-2)8-3/h6H,1-3H3
• XBDPCZJXHXMVDX-UHFFFAOYSA-N
• 1,1-Dimethoxy-2-butyne #
• 4,4-dimethoxy-2-butyne
• 22022-34-0

• Inchi： InChI=1S/C6H10O2/c1-4-5-6(7-2)8-3/h6H,1-3H3
• InChI Key： XBDPCZJXHXMVDX-UHFFFAOYSA-N
• SMILES： CC#CC(OC)OC

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46